Cas no 38560-30-4 (1-(4-Nitrophenyl)piperidin-2-one)

• Product Name: 1-(4-Nitrophenyl)piperidin-2-one
• CAS No: 38560-30-4
• Molecular Formula: C₁₁H₁₂N₂O₃
• Molecular Weight: 220.2246
• MDL: MFCD04037154
• CID: 835590
• PubChem ID: 253662047

1-(4-Nitrophenyl)piperidin-2-one Properties

Names and Identifiers

• 1-(4-Nitrophenyl)piperidin-2-one
• 1-(4-Nitrophenyl)-2-piperidone
• 1-(4-Nitrophenyl)-2-piperidinone
• 1--4-Nitrophenyl-piperidin-2-one
• 1-(4-nitro-phenyl)-piperidin-2-one
• 1-p-Nitrophenyl-2-piperidon
• AK110056
• KB-64002
• QC-5036
• RP18024
• SureCN5166507
• 2-Piperidinone, 1-(4-nitrophenyl)-
• VPCQXIGQMFWXII-UHFFFAOYSA-N
• BCP07645
• 4994AB
• AX8227743
• ST2403221
• AB0069947
• N0975

• MDL： MFCD04037154
• InChIKey： VPCQXIGQMFWXII-UHFFFAOYSA-N
• Inchi： 1S/C11H12N2O3/c14-11-3-1-2-8-12(11)9-4-6-10(7-5-9)13(15)16/h4-7H,1-3,8H2
• SMILES： O=C1C([H])([H])C([H])([H])C([H])([H])C([H])([H])N1C1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 220.08486
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Heavy Atom Count: 16
• Complexity: 279
• Topological Polar Surface Area: 66.1

Experimental Properties

• PSA: 63.45
• Boiling Point: 480.9°C at 760 mmHg
• Melting Point: 97.0 to 101.0 deg-C
• Density: 1.295